4-Cyclopropoxy-5-fluoropyridin-2-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-fluoropyridin-2-amine
• InChI: InChI=1S/C8H9FN2O/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: MBZGNEIGNYYDQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2F)N

Description

4-Cyclopropoxy-5-fluoropyridin-2-amine is a pyridine-derived compound featuring a cyclopropoxy substituent at the 4-position, a fluorine atom at the 5-position, and a primary amine group at the 2-position. This structure confers unique physicochemical properties, including moderate lipophilicity (predicted logP ≈ 1.8) and a molecular weight of 182.2 g/mol. The cyclopropoxy group introduces steric constraints and enhanced metabolic stability compared to larger cycloalkoxy substituents, while the fluorine atom influences electronic effects and bioavailability. Such attributes make it a candidate for pharmaceutical intermediates, particularly in kinase inhibitors or antimicrobial agents .

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-fluoropyridin-2-amine involves several steps. One common method includes the reaction of 2-pyridine carboxylic acid with a fluoride and an oxidant to obtain 4-fluoropyridine-2-formic acid. This intermediate is then reacted with chloroformate, an organic base, and an ammonia source to generate 4-fluoropyridine-2-formamide. Finally, a Hofmann amide degradation reaction is carried out on the 4-fluoropyridine-2-formamide to obtain 4-Cyclopropoxy-5-fluoropyridin-2-amine . The reagents used in this process are relatively inexpensive and the reaction conditions are suitable for industrial production.

Chemical Reactions Analysis

4-Cyclopropoxy-5-fluoropyridin-2-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The fluorine atom in the pyridine ring can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions:

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common reagents used in these reactions include fluoride sources, oxidants, chloroformate, and organic bases . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-5-fluoropyridin-2-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated heterocycles.

Biology: The compound is studied for its potential biological activity, including its role as an enzyme inhibitor or receptor modulator.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those with fluorinated structures.

Industry: The compound is used in the development of new materials with unique properties due to the presence of the fluorine atom.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-fluoropyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom in the compound enhances its binding affinity to these targets by increasing the electron density in the aromatic ring, which can lead to stronger interactions with the active sites of enzymes or receptors . The exact pathways involved depend on the specific biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Cyclopropoxy-5-fluoropyridin-2-amine with analogous compounds from recent literature, focusing on structural variations and inferred functional implications.

Substituent Position and Ring System Variations

Compound Name	Core Structure	Substituents	Key Features
4-Cyclopropoxy-5-fluoropyridin-2-amine	Pyridine	4-Cyclopropoxy, 5-F, 2-NH₂	Compact cyclopropoxy, amine reactivity
4-Cyclobutoxy-3,5-difluorobenzoic acid	Benzene	4-Cyclobutoxy, 3,5-diF, 1-COOH	Bulky cyclobutoxy, dual fluorine, acidic
2-Cyclobutoxypyridine-4-carboxylic acid	Pyridine	2-Cyclobutoxy, 4-COOH	Carboxylic acid for solubility

• Cycloalkoxy Group Size : Cyclopropoxy (3-membered ring) in the target compound reduces steric hindrance compared to cyclobutoxy (4-membered) analogs like 4-Cyclobutoxy-3,5-difluorobenzoic acid. This may enhance binding to compact enzyme active sites .

Functional Group Impact

• Amine vs. Carboxylic Acid : The 2-amine group in the target compound enables hydrogen bonding and nucleophilic reactivity, contrasting with the carboxylate group in 2-Cyclobutoxypyridine-4-carboxylic acid, which improves aqueous solubility but reduces membrane permeability.
• Heterocyclic vs. Aromatic Systems : Pyridine-based compounds (e.g., target and 2-Cyclobutoxypyridine-4-carboxylic acid) exhibit stronger dipole interactions than benzene derivatives, affecting solubility and target affinity .